Cas no 72816-87-6 (6-amino-1-benzyl-5-bromo-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-1-benzyl-5-bromo-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 72816-87-6
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• MDL: MFCD00205032
• CID: 580457
• PubChem ID: 822149
• Update Time: 2025-04-19

6-amino-1-benzyl-5-bromo-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-benzyl-5-bromopyrimidine-2,4(1H,3H)-dione
• 6-Amino-1-benzyl-5-bromouracil
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-5-bromo-1-(phenylmethyl)-
• 6-amino-1-benzyl-5-bromo-1h-pyrimidine-2,4-dione
• 6-amino-1-benzyl-5-bromo-2,4-pyrimidinedione
• 6-Amino-1-benzyl-5-bromuracil
• 6-amino-1-benzyl-5-bromo-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-amino-1-benzyl-5-bromo-2,4(1H,3H)-pyrimidinedione
• F2124-0700
• W-203651
• EN300-01532
• Oprea1_630216
• 6-Amino-5-bromo-1-(phenylmethyl)-2,4(1H,3H)-pyrimidinedione
• Z56822821
• AKOS000115073
• SCHEMBL6348563
• SR-01000031958-1
• AB-323/13887045
• MKHMQYHCJPMREC-UHFFFAOYSA-N
• 6-amino-1-benzyl-5-bromopyrimidine-2,4-dione
• SR-01000031958
• SB57909
• 6-Amino-1-benzyl-5-bromo-1H-pyrimidine-2,4-dione, AldrichCPR
• MFCD00205032
• CS-D0175
• 72816-87-6
• FT-0661595
• 2,4(1H,3H)-Pyrimidinedione,6-amino-5-bromo-1-(phenylmethyl)-
• AB00711624-01
• DTXSID00356357
• STL283903
• 6-AMINO-1-BENZYL-5-BROMO-3H-PYRIMIDINE-2,4-DIONE
• DB-350313

• MDL： MFCD00205032
• Inchi： 1S/C11H10BrN3O2/c12-8-9(13)15(11(17)14-10(8)16)6-7-4-2-1-3-5-7/h1-5H,6,13H2,(H,14,16,17)
• InChI Key： MKHMQYHCJPMREC-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C=1N)CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 294.99600
• Monoisotopic Mass: 294.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.681
• Melting Point: 220-222°C
• Refractive Index: 1.669
• PSA: 80.88000
• LogP: 1.51080